1-(3-methoxythiophen-2-yl)-3-methylbut-2-en-1-one
Overview
Description
1-(3-methoxythiophen-2-yl)-3-methylbut-2-en-1-one, commonly known as methylthio-1-buten-3-one or MTB-1, is a unique compound with a wide range of potential applications in the fields of organic synthesis, chemical biology, and drug discovery. MTB-1 has become increasingly popular in recent years due to its unique structure and properties. This compound has been used in the synthesis of a variety of organic compounds, and has also been used in the study of biochemical and physiological effects on the body.
Scientific Research Applications
MTB-1 has a wide range of potential applications in the field of scientific research. This compound has been used in the synthesis of a variety of organic compounds, including small molecule drugs, peptidomimetics, and other biologically active compounds. It has also been used in the study of biochemical and physiological effects on the body, such as its ability to modulate the activity of certain enzymes and receptors. Additionally, MTB-1 has been used in the study of cell signaling pathways, as well as in the development of new drugs and therapies.
Mechanism of Action
MTB-1 has been shown to interact with a variety of enzymes and receptors in the body. For example, it has been shown to interact with the enzyme cyclooxygenase-2 (COX-2), which is involved in the synthesis of prostaglandins and other inflammatory mediators. Additionally, MTB-1 has been shown to interact with the serotonin receptor 5-HT2A, which plays an important role in regulating mood and behavior.
Biochemical and Physiological Effects
MTB-1 has been shown to have a variety of biochemical and physiological effects on the body. For example, it has been shown to have anti-inflammatory and analgesic effects, as well as to modulate the activity of certain enzymes and receptors. Additionally, MTB-1 has been shown to have anti-cancer, anti-tumor, and anti-oxidant effects, as well as to modulate the activity of certain hormones.
Advantages and Limitations for Lab Experiments
One of the main advantages of using MTB-1 in laboratory experiments is its low cost and availability. Additionally, MTB-1 is relatively easy to synthesize and can be used in a variety of different applications. However, there are some limitations to using MTB-1 in laboratory experiments. For example, the compound can be toxic and can cause adverse effects if not used properly. Additionally, the compound can be difficult to purify and can be difficult to handle in certain laboratory settings.
Future Directions
There are a variety of potential future directions for the use of MTB-1 in scientific research. For example, further research could be conducted on the compound’s ability to modulate the activity of certain enzymes and receptors. Additionally, further research could be conducted on the compound’s ability to modulate the activity of certain hormones and its potential anti-cancer and anti-inflammatory effects. Finally, further research could be conducted on the compound’s potential applications in drug discovery and the development of new therapies.
Synthesis Methods
MTB-1 can be synthesized in several different ways. The most common method involves the reaction of 3-methoxybenzaldehyde with 1-methylthiophene-2-carbaldehyde. This reaction is catalyzed by a base, such as potassium carbonate or sodium hydroxide, and occurs at room temperature. The reaction yields a mixture of MTB-1 and other byproducts, which can be separated by column chromatography.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 1-(3-methoxythiophen-2-yl)-3-methylbut-2-en-1-one involves the condensation of 3-methoxythiophene-2-carbaldehyde with 3-methylbut-2-en-1-ol in the presence of an acid catalyst.", "Starting Materials": [ "3-methoxythiophene-2-carbaldehyde", "3-methylbut-2-en-1-ol", "Acid catalyst" ], "Reaction": [ "Step 1: Mix 3-methoxythiophene-2-carbaldehyde and 3-methylbut-2-en-1-ol in a reaction flask.", "Step 2: Add the acid catalyst to the reaction mixture.", "Step 3: Heat the reaction mixture under reflux for several hours.", "Step 4: Allow the reaction mixture to cool to room temperature.", "Step 5: Extract the product with a suitable solvent.", "Step 6: Purify the product by recrystallization or column chromatography." ] } | |
CAS RN |
129969-28-4 |
Product Name |
1-(3-methoxythiophen-2-yl)-3-methylbut-2-en-1-one |
Molecular Formula |
C10H12O2S |
Molecular Weight |
196.3 |
Purity |
95 |
Origin of Product |
United States |
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